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Compound Name: Topoisomerase II inhibitor 6

Cat. No.: B12398176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Topoisomerase II (Topo II) is a critical nuclear enzyme essential for managing DNA topology

during replication, transcription, and chromosome segregation.[1][2][3] This enzyme transiently

creates and reseals double-strand breaks in DNA to resolve supercoiling and disentangle

intertwined DNA strands.[1][3] Eukaryotic cells possess two isoforms, Topo IIα and Topo IIβ,

which are encoded by distinct genes and exhibit different expression patterns and functions.[2]

[4][5] Topo IIα is predominantly expressed in proliferating cells and is a key target for numerous

anticancer drugs.[2][6]

Many chemotherapeutic agents, such as etoposide and doxorubicin, function as

Topoisomerase II poisons.[6][7] These compounds stabilize the transient covalent complex

formed between Topo II and DNA, leading to the accumulation of DNA double-strand breaks

and subsequent cell death.[6][7] Consequently, the expression level of Topo II can be a crucial

determinant of a cell's sensitivity or resistance to such drugs.[6][7] Monitoring changes in Topo

II expression following treatment with a novel compound is therefore a vital step in drug

development and in understanding mechanisms of drug action and resistance.

This document provides a detailed protocol for the analysis of Topoisomerase II expression in

cultured cells after treatment with a test compound using Western blotting.
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Cell Culture & Treatment

Sample Preparation

Western Blot

Data Analysis

1. Seed and Culture Cells

2. Treat Cells with [Compound Name]

3. Harvest and Wash Cells

4. Nuclear Protein Extraction

5. Quantify Protein Concentration

6. Prepare Samples for SDS-PAGE

7. SDS-PAGE

8. Protein Transfer to Membrane

9. Membrane Blocking

10. Primary Antibody Incubation
(anti-Topo II & Loading Control)

11. Secondary Antibody Incubation

12. Signal Detection

13. Densitometric Analysis

14. Normalize to Loading Control

15. Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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